Cas no 1261875-19-7 (2-Bromo-5-(chloromethyl)benzonitrile)

• Product Name: 2-Bromo-5-(chloromethyl)benzonitrile
• CAS No: 1261875-19-7
• MF: C₈H₅BrClN
• MW: 230.489000082016
• CID: 4982069
• Update Time: 2026-02-27

2-Bromo-5-(chloromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-(chloromethyl)benzonitrile
• 4-Bromo-3-cyanobenzyl chloride
• BrC1=C(C#N)C=C(C=C1)CCl

• Inchi： 1S/C8H5BrClN/c9-8-2-1-6(4-10)3-7(8)5-11/h1-3H,4H2
• InChI Key： QXVMXRYBFKMQQT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(CCl)=CC=1C#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• XLogP3: 2.7
• Topological Polar Surface Area: 23.8